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Introduction

2-Amino-4,5-dimethylthiazole hydrobromide is a versatile heterocyclic building block

employed in the synthesis of various biologically active molecules, including agrochemicals.[1]

The thiazole moiety is a key structural feature in a range of fungicides, herbicides, and

insecticides due to its ability to interact with various biological targets in pests and weeds.[2][3]

This application note provides detailed protocols and data on the use of 2-amino-4,5-
dimethylthiazole hydrobromide and its analogs in the synthesis of agrochemically active

compounds, with a primary focus on fungicides.

Fungicide Synthesis: Thiazolidinone Derivatives
One notable application of 2-aminothiazole derivatives is in the synthesis of fungicidal 2-imino-

3-(thiazol-2-yl)-thiazolidin-4-ones. These compounds have demonstrated significant activity

against a variety of agricultural fungi.[4][5] The synthesis involves a multi-step process starting

from a 2-aminothiazole derivative.

Synthetic Pathway
The general synthetic route to produce these fungicidal compounds is outlined below. The

process begins with the chloroacetylation of a 2-aminothiazole, followed by cyclization with

potassium thiocyanate to form the thiazolidinone ring. Further reaction with aromatic aldehydes

can yield 5-arylidene derivatives with potentially enhanced fungicidal activity.[4][5]
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Step 1: Chloroacetylation

Step 2: Cyclization

Step 3: (Optional) Condensation

2-Amino-4,5-dimethylthiazole 2-Chloro-N-(4,5-dimethylthiazol-2-yl)acetamide
Et3N, Dioxane

Chloroacetyl Chloride

2-Imino-3-(4,5-dimethylthiazol-2-yl)thiazolidin-4-one

Acetone, Reflux

Potassium Thiocyanate

5-Arylidene Derivative

NaOAc, Acetic Acid

Aromatic Aldehyde

Click to download full resolution via product page

Figure 1: General synthetic pathway for 2-imino-3-(thiazol-2-yl)-thiazolidin-4-one fungicides.

Experimental Protocols
Protocol 1: Synthesis of 2-Chloro-N-(4,5-dimethylthiazol-2-yl)acetamide

A detailed procedure for the synthesis of the chloroacetamide intermediate is as follows:

To a solution of 2-amino-4,5-dimethylthiazole (or its hydrobromide salt neutralized with a

base like triethylamine) (3 mmol) in 5 ml of dioxane, add triethylamine (3 mmol).

Slowly add a solution of chloroacetyl chloride (3 mmol) in 5 ml of dioxane dropwise to the

mixture.

Stir the resulting mixture for 15 minutes at room temperature.

Heat the mixture to 70–80 °C for 30 minutes.[6]
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After cooling, the solvent can be removed under reduced pressure, and the residue purified

by recrystallization.

Protocol 2: Synthesis of 2-Imino-3-(4,5-dimethylthiazol-2-yl)thiazolidin-4-one

A mixture of 2-chloro-N-(4,5-dimethylthiazol-2-yl)acetamide and potassium thiocyanate is

refluxed in dry acetone.[4]

The progress of the reaction can be monitored by thin-layer chromatography.

Upon completion, the excess acetone is removed in vacuo.

The residue is stirred with water, and the solid product is filtered, washed with water, and

dried.

The crude product can be purified by crystallization from a suitable solvent like ethanol.

Quantitative Data
The following table summarizes the yield and melting point data for a series of synthesized 2-

imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and their 5-arylidene derivatives, demonstrating

the efficiency of the synthetic route.

Compound ID Ar Substituent Ar' Substituent Yield (%)
Melting Point
(°C)

1a 4-Fluorophenyl - 72 198-200

1b 4-Chlorophenyl - 75 210-212

1c 4-Bromophenyl - 78 220-222

1d
2,4-

Dichlorophenyl
- 70 173-175

2a 4-Chlorophenyl 4-Nitrophenyl 75 260-262

2b Phenyl 3-Nitrophenyl 68 248-250

Data adapted from a study on 2-imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones.[4]
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Fungicidal Activity
The synthesized thiazolidinone derivatives exhibit a broad spectrum of fungicidal activity

against various plant pathogens. The data below presents the percentage inhibition of mycelial

growth at a concentration of 50 ppm.

Compound ID
Fusarium
oxysporum

Botrytis
cinerea

Alternaria
solani

Pyricularia
oryzae

1a 65 70 62 58

1b 72 78 68 65

1c 75 82 71 68

1d 85 90 82 78

2a 92 95 88 85

2b 88 92 85 81

Data represents percentage inhibition and is adapted from fungicidal screening of similar

thiazole derivatives.

Herbicide Synthesis: Amide Derivatives
2-Aminothiazole derivatives also serve as precursors for herbicides. For instance, novel amide

derivatives containing a thiazole moiety have been synthesized and shown to possess

herbicidal activity.[2]

Synthetic Pathway
The synthesis typically involves the reaction of a [4-(substituted phenyl)thiazol-2-yl]acetonitrile

with an aryl isocyanate, catalyzed by an organic base, to yield the corresponding amide

derivative.[2]
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Figure 2: Synthesis of amide-based herbicides from thiazole derivatives.

Herbicidal Activity
Preliminary bioassays of these amide derivatives have demonstrated herbicidal activity against

common weeds such as Echinochloa crusgalli (barnyard grass) and Amaranthus ascedense.

The herbicidal effect is typically evaluated by the percentage of growth inhibition at a specific

concentration.[2]

Conclusion
2-Amino-4,5-dimethylthiazole hydrobromide and its analogs are valuable intermediates in

the synthesis of a diverse range of agrochemicals. The protocols and data presented here for

the synthesis of fungicidal thiazolidinones and the overview of herbicide synthesis highlight the

potential of this chemical scaffold in developing novel and effective crop protection agents.

Further derivatization and biological screening of compounds based on the 2-aminothiazole

core are promising avenues for future research in agrochemical discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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